Cas no 1803688-84-7 (3-Bromo-6-chloro-2-(difluoromethyl)-4-methoxypyridine)

• Product Name: 3-Bromo-6-chloro-2-(difluoromethyl)-4-methoxypyridine
• CAS No: 1803688-84-7
• MF: C₇H₅BrClF₂NO
• MW: 272.47450709343
• CID: 4859079
• Update Time: 2025-06-14

3-Bromo-6-chloro-2-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloro-2-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C7H5BrClF2NO/c1-13-3-2-4(9)12-6(5(3)8)7(10)11/h2,7H,1H3
• InChI Key： IHTIASHCGRGPIG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(N=C1C(F)F)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-6-chloro-2-(difluoromethyl)-4-methoxypyridine

Comprehensive Overview of 3-Bromo-6-chloro-2-(difluoromethyl)-4-methoxypyridine (CAS No. 1803688-84-7)

3-Bromo-6-chloro-2-(difluoromethyl)-4-methoxypyridine (CAS No. 1803688-84-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique bromo, chloro, difluoromethyl, and methoxy functional groups, serves as a versatile building block for synthesizing complex molecules. Its molecular structure, C₇H₅BrClF₂NO, offers a robust platform for further chemical modifications, making it invaluable in drug discovery and crop protection applications.

The growing interest in halogenated pyridines like 3-Bromo-6-chloro-2-(difluoromethyl)-4-methoxypyridine stems from their ability to enhance the bioactivity and stability of target molecules. Researchers frequently search for "synthesis of bromo-chloro pyridine derivatives" or "applications of difluoromethyl pyridines," reflecting the compound's relevance in modern chemistry. Its electron-withdrawing and lipophilicity-enhancing properties are particularly advantageous in designing kinase inhibitors and antimicrobial agents, aligning with the current focus on precision medicine and sustainable agriculture.

From a synthetic perspective, CAS No. 1803688-84-7 is often employed in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, due to its reactive bromo and chloro substituents. These reactions are pivotal for constructing heterocyclic scaffolds, a topic frequently queried in academic and industrial forums. The compound's methoxy group further contributes to its solubility and metabolic stability, addressing common challenges in drug formulation—another hot topic in pharmaceutical R&D circles.

Environmental and regulatory considerations also drive searches for "eco-friendly pyridine derivatives" and "green chemistry alternatives." While 3-Bromo-6-chloro-2-(difluoromethyl)-4-methoxypyridine is not classified as hazardous under standard guidelines, its halogen content necessitates responsible handling protocols. This aligns with the broader industry shift toward safer, more sustainable chemical practices—a trend underscored by the rise of "green synthesis" queries in scientific databases.

In material science, this pyridine derivative's fluorine-rich structure makes it a candidate for developing advanced polymers and liquid crystals. Searches for "fluorinated pyridines in electronics" highlight its potential in optoelectronic devices, where thermal stability and dielectric properties are critical. The compound's ability to modulate electronic densities through its difluoromethyl group opens avenues for innovation in organic semiconductors—a field experiencing rapid growth due to demands for flexible electronics.

Analytical characterization of CAS No. 1803688-84-7 typically involves GC-MS, HPLC, and NMR techniques, with many researchers seeking "spectral data for bromo-chloro pyridines." Its distinct ¹⁹F NMR signals and fragmentation patterns aid in quality control during large-scale production. The compound's stability under various pH conditions—another frequently researched aspect—makes it suitable for diverse formulation environments, from oral pharmaceuticals to foliar agrochemicals.

Looking ahead, the demand for multifunctional pyridine building blocks like 3-Bromo-6-chloro-2-(difluoromethyl)-4-methoxypyridine is projected to rise, particularly in fragment-based drug discovery. Queries such as "pyridine derivatives for targeted therapies" reflect this trajectory. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound's modular design will likely fuel innovations in personalized medicine and smart agrochemicals—two domains where specificity and efficiency are paramount.